Cas no 245449-95-0 (6-piperazin-1-yl-9H-purine)

• Product Name: 6-piperazin-1-yl-9H-purine
• CAS No: 245449-95-0
• MF: C₉H₁₂N₆
• MW: 204.231780052185
• MDL: MFCD01407820
• CID: 1109709
• PubChem ID: 3810979
• Update Time: 2025-05-21

6-piperazin-1-yl-9H-purine Chemical and Physical Properties

Names and Identifiers

• 6-(1-piperazinyl)-9H-Purine
• 245449-95-0
• 6-(piperazin-1-yl)-9H-purine
• STK711212
• FFNVVVLETZYYJN-UHFFFAOYSA-N
• A911940
• AKOS005530665
• 6-piperazin-1-yl-7H-purine
• 1179486-17-9
• BBL029363
• AKOS000171040
• Q27456288
• 6-(1-Piperazinyl)purine
• SCHEMBL1030418
• MFCD01407820
• 6-piperazin-1-yl-9H-purine

• MDL： MFCD01407820
• Inchi： 1S/C9H12N6/c1-3-15(4-2-10-1)9-7-8(12-5-11-7)13-6-14-9/h5-6,10H,1-4H2,(H,11,12,13,14)
• InChI Key： FFNVVVLETZYYJN-UHFFFAOYSA-N
• SMILES： N1(C2C3=C(N=CN=2)N=CN3)CCNCC1

Computed Properties

• Exact Mass: 204.11234441g/mol
• Monoisotopic Mass: 204.11234441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.7Ų

Additional information on 6-piperazin-1-yl-9H-purine

6-Piperazin-1-Yl-9H-Purine: A Comprehensive Overview

The compound with CAS No. 245449-95-0, commonly referred to as 6-piperazin-1-yl-9H-purine, is a fascinating molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the purine class of heterocyclic compounds, which are well-known for their diverse biological activities. The piperazine moiety attached to the purine ring introduces unique properties that make this compound a promising candidate for drug development.

6-Piperazin-1-Yl-9H-Purine has been extensively studied for its potential applications in treating various diseases, particularly those involving inflammation and oxidative stress. Recent research has highlighted its ability to modulate key cellular pathways, such as the NF-kB pathway, which is central to inflammatory responses. This modulation could pave the way for novel therapeutic strategies in conditions like arthritis, neurodegenerative diseases, and cardiovascular disorders.

The synthesis of CAS No. 245449-95-0 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the piperazine ring into the purine structure is achieved through a series of coupling reactions, ensuring high purity and stability of the final product. This compound's chemical stability and bioavailability make it an attractive option for further preclinical and clinical studies.

One of the most exciting developments in recent years is the exploration of 6-piperazin-1-Yl-Purine as a potential anticancer agent. Studies have shown that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, indicating a promising therapeutic index. Additionally, its ability to inhibit key enzymes involved in tumor progression, such as cyclin-dependent kinases (CDKs), underscores its potential in oncology.

From an analytical standpoint, CAS No. 245449-95-0 has been characterized using advanced spectroscopic techniques, including NMR and mass spectrometry. These analyses confirm its molecular structure and purity, which are critical for ensuring consistent biological activity across different batches.

In terms of pharmacokinetics, 6-piperazin-1-Yl-Purine demonstrates favorable absorption profiles in preclinical models, suggesting that it could be administered orally without significant issues related to bioavailability. Its metabolism and excretion pathways are currently under investigation, with early findings indicating that it undergoes phase II conjugation reactions, minimizing systemic toxicity.

The discovery and development of CAS No. 245449-95-0 represent a significant milestone in the pursuit of innovative therapeutic agents. As research continues to uncover its full potential, this compound stands at the forefront of efforts to address unmet medical needs in various therapeutic areas.